Cas no 6815-00-5 ((2-phenylethyl)thiourea)
(2-phenylethyl)thiourea structure
Product Name:(2-phenylethyl)thiourea
CAS No:6815-00-5
MF:C9H12N2S
MW:180.269980430603
MDL:MFCD00041194
CID:85760
PubChem ID:735845
Update Time:2025-04-18
(2-phenylethyl)thiourea Chemical and Physical Properties
Names and Identifiers
-
- 2-Phenylethylthiourea
- (2-Phenylethyl)thiourea
- Phenethylthiourea
- 1-(beta-Phenethyl)-2-thiourea
- 1-(β-Phenethyl)-2-thiourea
- phenethyl-thiourea
- 1-phenethylthiourea
- MFCD00041194
- HMS1783O08
- D85871
- AKOS001064973
- 3-phenethylthiourea
- AB01327772-02
- 6815-00-5
- OFVGPHQYOCKLLM-UHFFFAOYSA-N
- A836036
- Thiourea,N-(2-phenylethyl)-
- BDBM50356171
- NCGC00335873-01
- Z56933803
- N-(2-phenylethyl)thiourea
- 1-(phenethyl)-2-thiourea
- FT-0613334
- n-phenethylthiourea
- EN300-06794
- MS-11544
- CHEMBL1087842
- LE2
- phenylethylisothiourea
- SCHEMBL525787
- (2-phenylethyl)thiourea
-
- MDL： MFCD00041194
- Inchi： 1S/C9H12N2S/c10-9(12)11-7-6-8-4-2-1-3-5-8/h1-5H,6-7H2,(H3,10,11,12)
- InChI Key： OFVGPHQYOCKLLM-UHFFFAOYSA-N
- SMILES： S=C(N)NCCC1C=CC=CC=1
- BRN： 2092343
Computed Properties
- Exact Mass: 180.07200
- Monoisotopic Mass: 180.07211956g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 70.1Ų
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 1.5
Experimental Properties
- Density: 1.153
- Melting Point: 150 °C
- Boiling Point: 317.1°C at 760 mmHg
- Flash Point: 145.5°C
- Refractive Index: 1.619
- PSA: 70.14000
- LogP: 2.15350
(2-phenylethyl)thiourea Security Information
- Hazardous Material transportation number：2811
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S22-S26-S36/37/39
- HazardClass：6.1
- PackingGroup：III
- Storage Condition：(BD78186)
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R22
(2-phenylethyl)thiourea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 056627-5g |
N-(2-Phenylethyl)thiourea |
6815-00-5 | 98% | 5g |
1087CNY | 2021-05-07 | |
| Fluorochem | 010668-1g |
2-Phenylethylthiourea |
6815-00-5 | 97% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 010668-5g |
2-Phenylethylthiourea |
6815-00-5 | 97% | 5g |
￡15.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 056627-5g |
N-(2-Phenylethyl)thiourea |
6815-00-5 | 98% | 5g |
1087.0CNY | 2021-07-13 | |
| abcr | AB149800-10 g |
1-(beta-Phenethyl)-2-thiourea; 98% |
6815-00-5 | 10 g |
€201.20 | 2023-07-20 | ||
| abcr | AB149800-50 g |
1-(beta-Phenethyl)-2-thiourea; 98% |
6815-00-5 | 50 g |
€633.00 | 2023-07-20 | ||
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L10520-1g |
N-(2-Phenylethyl)thiourea, 97% |
6815-00-5 | 97% | 1g |
19.10 | 2021-05-24 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L10520-5g |
N-(2-Phenylethyl)thiourea, 97% |
6815-00-5 | 97% | 5g |
65.40 | 2021-05-24 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-269634-1 g |
N-(2-Phenylethyl)thiourea, |
6815-00-5 | ≥97% | 1g |
￥338.00 | 2023-07-10 | |
| Enamine | EN300-06794-0.05g |
(2-phenylethyl)thiourea |
6815-00-5 | 95% | 0.05g |
$19.0 | 2023-10-28 |
(2-phenylethyl)thiourea Related Literature
-
1. Californium-252 plasma desorption mass spectrometry as an aid in the synthesis of a series of adenosine and xanthine conjugatesKenneth A. Jacobson,Lewis K. Pannell,Kenneth L. Kirk,Henry M. Fales,Edward A. Sokoloski J. Chem. Soc. Perkin Trans. 1 1986 2143
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